N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-methoxyethyl)oxamide

• IUPAC Name: N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-methoxyethyl)oxamide
• InChI: InChI=1S/C15H21N3O5S/c1-23-10-8-16-14(19)15(20)17-12-4-6-13(7-5-12)18-9-2-3-11-24(18,21)22/h4-7H,2-3,8-11H2,1H3,(H,16,19)(H,17,20)
• InChI Key: GJEKGGIINPUKEU-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C(=O)NC1=CC=C(C=C1)N2CCCCS2(=O)=O
• Molecular Formula: C15H21N3O5S
• Molecular Weight: 355.4 g/mol

Description

N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-methoxyethyl)oxamide, also known as DTZ323, is a small molecule inhibitor that has been studied for its potential therapeutic applications in cancer treatment. The compound was first synthesized in 2012 and has since been the subject of numerous scientific studies to investigate its mechanism of action and potential benefits.

Scientific Research Applications

Antioxidant Activity and Mechanisms

Research on compounds with antioxidant properties is crucial due to their potential in mitigating oxidative stress-related diseases. A study by Munteanu and Apetrei (2021) critically presents the most important tests used to determine antioxidant activity, offering insights into the mechanisms and applicability of these methods for compounds with potential antioxidant properties (Munteanu & Apetrei, 2021). This research is relevant for understanding how compounds like N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-methoxyethyl)oxamide could be evaluated for antioxidant capabilities.

Pharmacological Effects of Nitrogen Heterocycles

Nitrogen heterocycles are prominent in pharmaceuticals due to their diverse pharmacological effects. A review of U.S. FDA approved pharmaceuticals shows that a significant percentage of drugs contain nitrogen heterocycles, highlighting their importance in drug development and therapeutic applications (Vitaku, Smith, & Njardarson, 2014). This context is essential for understanding the potential of compounds like N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-methoxyethyl)oxamide in contributing to new therapeutic agents.

Anti-cancer and Anti-inflammatory Applications

The search for new anti-cancer and anti-inflammatory agents is a critical area of pharmaceutical research. Epifano et al. (2015) reviewed the biological effects of 4′-geranyloxyferulic acid, a compound with noted anti-inflammatory and anti-tumor properties, providing a model for how similar compounds could be developed and studied for their potential health benefits (Epifano, Fiorito, Taddeo, & Genovese, 2015). This research underscores the ongoing efforts to discover compounds with significant therapeutic potential.

Environmental Contamination and Removal Techniques

The environmental impact of pharmaceuticals and persistent organic pollutants is a growing concern. Prasannamedha and Kumar (2020) provide an overview of the contamination and removal of sulfamethoxazole, a compound with N-amine and carboxyl groups, from aqueous solutions using cleaner techniques (Prasannamedha & Kumar, 2020). This review highlights the importance of developing sustainable methods for mitigating the environmental presence of hazardous compounds, a consideration that could apply to the handling and disposal of research chemicals like N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]-N-(2-methoxyethyl)oxamide.